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Compound of Interest

Compound Name: Zinc 5-nitroisophthalate

Cat. No.: B3393927 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive, step-by-step procedure for the

safe disposal of Zinc 5-nitroisophthalate, a compound that requires careful management due

to its potential hazards.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is crucial to handle Zinc 5-nitroisophthalate in a

well-ventilated area.[1] Always wear appropriate personal protective equipment (PPE),

including chemical-impermeable gloves that comply with EU Directive 89/686/EEC and the

standard EN 374, tightly fitting safety goggles, and fire/flame resistant, impervious clothing.[1]

Avoid the formation of dust and aerosols, and use non-sparking tools to prevent fire from

electrostatic discharge.[1] In case of accidental contact, follow these first-aid measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration and seek immediate medical attention.[1]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water, and consult a doctor.[1]

Eye Contact: Rinse the eyes with pure water for at least 15 minutes and seek medical

advice.[1]
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Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person and call a doctor or Poison Control Center immediately.[1]

Quantitative Data Summary
The following table summarizes key quantitative and identifying information for Zinc 5-
nitroisophthalate.

Property Value Source

Molecular Formula C8H3NO6Zn [1][2]

Molecular Weight 274.50 g/mol [1][3]

CAS Number 60580-61-2 [1][2]

EINECS Number 262-309-9 [1]

MAK Exposure Limit (for

inorganic Zn compounds)

0.1 mg/m³ (respirable), 2

mg/m³ (inhalable)
[4]

Step-by-Step Disposal Protocol
The disposal of Zinc 5-nitroisophthalate must be conducted in accordance with all applicable

laws and regulations. The primary methods of disposal are through a licensed chemical

destruction facility or by controlled incineration.

1. Waste Collection and Storage:

Collect waste Zinc 5-nitroisophthalate and any contaminated materials (e.g., absorbent
paper, gloves) in suitable, closed, and clearly labeled containers.[1][5]
Store the waste containers in a designated, secure area away from incompatible materials.
Do not contaminate water, foodstuffs, feed, or seed with the waste.[1]

2. Spill Management:

In the event of a spill, prevent further leakage if it is safe to do so.[1]
Remove all sources of ignition and use spark-proof tools for cleanup.[1]
Collect the spilled material and place it in a suitable container for disposal.[1]
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Avoid allowing the chemical to enter drains or sewer systems.[1] Any collected spillage
should be disposed of promptly.[1]

3. Final Disposal:

The recommended method for disposal is to send the material to a licensed chemical
destruction plant.[1]
Alternatively, controlled incineration with flue gas scrubbing is a suitable disposal method.[1]
It is imperative to avoid releasing Zinc 5-nitroisophthalate into the environment as it is very
toxic to aquatic life with long-lasting effects.[1][3]

4. Container Decontamination and Disposal:

Empty containers can be triple-rinsed (or the equivalent).[1]
The rinsed containers can then be offered for recycling or reconditioning.[1]
Alternatively, puncture the packaging to render it unusable for other purposes and dispose of
it in a sanitary landfill.[1]
Combustible packaging materials may be disposed of through controlled incineration with
flue gas scrubbing.[1]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Zinc 5-
nitroisophthalate.
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Caption: Workflow for the safe disposal of Zinc 5-nitroisophthalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b3393927?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/zinc-5-nitroisophthalate.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9929043.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Zinc-5-nitroisophthalate
https://pubchem.ncbi.nlm.nih.gov/compound/Zinc-5-nitroisophthalate
https://www.haz-map.com/Agents/18278
https://collectandrecycle.com/chemical-waste-disposal/zinc/
https://www.benchchem.com/product/b3393927#zinc-5-nitroisophthalate-proper-disposal-procedures
https://www.benchchem.com/product/b3393927#zinc-5-nitroisophthalate-proper-disposal-procedures
https://www.benchchem.com/product/b3393927#zinc-5-nitroisophthalate-proper-disposal-procedures
https://www.benchchem.com/product/b3393927#zinc-5-nitroisophthalate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3393927?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3393927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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